molecular formula C11H9ClO2 B8394939 4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde

4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde

Cat. No. B8394939
M. Wt: 208.64 g/mol
InChI Key: STJXKJBTXATANR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde is a useful research compound. Its molecular formula is C11H9ClO2 and its molecular weight is 208.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde

Molecular Formula

C11H9ClO2

Molecular Weight

208.64 g/mol

IUPAC Name

4-chloro-2,3-dihydro-1-benzoxepine-5-carbaldehyde

InChI

InChI=1S/C11H9ClO2/c12-10-5-6-14-11-4-2-1-3-8(11)9(10)7-13/h1-4,7H,5-6H2

InChI Key

STJXKJBTXATANR-UHFFFAOYSA-N

Canonical SMILES

C1COC2=CC=CC=C2C(=C1Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphorus oxychloride (1.4 ml, 15.2 mmol) was added dropwise to anhydrous DMF (5 ml) at 0° C. After 30 minutes a solution of 2,3-dihydro-5H-benzo[b]oxepin-4-one (980 mg, 6.04 mmol) in anhydrous DMF (5 ml) was added dropwise and this was allowed to stir at room temperature for 2 days. The reaction mixture was then added to ice water, and the ice allowed to melt before extracting into ethyl acetate and washing with water and brine to give 4-chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde.
Quantity
1.4 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
980 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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